Cas no 24041-66-5 (Ternaygenin)

• Product Name: Ternaygenin
• CAS No: 24041-66-5
• MF: C₃₁H₄₈O₄
• MW: 484.710430145264
• CID: 2031785
• PubChem ID: 101297725
• Update Time: 2025-04-21

Ternaygenin Chemical and Physical Properties

Names and Identifiers

• Ternaygenin
• [20ξ,(+)]-3β,20-Dihydroxy-25-methoxylanosta-7,9(11)-diene-18-oic acid γ-lactone
• Lanosta-7,9(11)-dien-18-oic acid, 3,20-dihydroxy-25-methoxy-, I(3)-lactone, (3I(2),20I(3/4))-
• Lanosta-7,9(11)-dien-18-oic acid, 3,20-dihydroxy-25-methoxy-, .gamma.-lactone, (3.beta.,20.xi.)-
• DTXSID801131268
• Lanosta-7,9(11)-dien-18-oic acid, 3,20-dihydroxy-25-methoxy-, gamma-lactone, (3beta,20xi)-
• 24041-66-5

• Inchi： 1S/C31H48O4/c1-26(2,34-8)15-9-16-30(7)23-13-18-29(6)21-10-11-22-27(3,4)24(32)14-17-28(22,5)20(21)12-19-31(23,29)25(33)35-30/h10,12,22-24,32H,9,11,13-19H2,1-8H3
• InChI Key： ZIIYKPIPUCNYCL-UHFFFAOYSA-N
• SMILES： COC(CCCC1(C2C3(C(CC2)(C)C2=CCC4C(C2=CC3)(C)CCC(O)C4(C)C)C(=O)O1)C)(C)C

Computed Properties

• Exact Mass: 484.35526001Da
• Monoisotopic Mass: 484.35526001Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 974
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids